Cas no 1805396-51-3 (Ethyl 5-amino-2-cyanonicotinate)

• Product Name: Ethyl 5-amino-2-cyanonicotinate
• CAS No: 1805396-51-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4899128
• Update Time: 2025-08-05

Ethyl 5-amino-2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-cyanonicotinate

• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)7-3-6(11)5-12-8(7)4-10/h3,5H,2,11H2,1H3
• InChI Key： VBWDVBHYKRELQL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=NC=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 5-amino-2-cyanonicotinate

Ethyl 5-amino-2-cyanonicotinate (CAS No. 1805396-51-3): A Comprehensive Overview

Ethyl 5-amino-2-cyanonicotinate, with the chemical formula C₈H₇N₃O₂ and CAS number 1805396-51-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its Ethyl 5-amino-2-cyanonicotinate moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents and intermediates. The structural uniqueness of this molecule, featuring both amino and cyano functional groups, positions it as a versatile building block for further chemical modifications and biological evaluations.

The synthesis of Ethyl 5-amino-2-cyanonicotinate involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The presence of the cyano group (-CN) and the amino group (-NH₂) allows for diverse reaction pathways, including nucleophilic additions, condensations, and cyclizations. These reactions are pivotal in constructing more complex molecular architectures, making Ethyl 5-amino-2-cyanonicotinate a valuable intermediate in the synthesis of heterocyclic compounds. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of these synthetic routes, enabling the production of high-purity Ethyl 5-amino-2-cyanonicotinate on an industrial scale.

In the realm of pharmaceutical research, Ethyl 5-amino-2-cyanonicotinate has been explored for its potential biological activity. Studies have indicated that derivatives of this compound exhibit promising properties as kinase inhibitors and antimicrobial agents. The structural features of Ethyl 5-amino-2-cyanonicotinate, particularly the interaction between the amino and cyano groups with biological targets, have been investigated using computational modeling and experimental validation. These studies have revealed insights into the compound's binding mechanisms and have paved the way for the design of more potent and selective drug candidates.

The role of Ethyl 5-amino-2-cyanonicotinate in medicinal chemistry extends beyond its use as a synthetic intermediate. Its unique structural motif has been leveraged in the development of novel scaffolds for drug discovery programs. For instance, modifications to the ethyl ester group can lead to various pharmacophores that interact with different biological pathways. This flexibility makes Ethyl 5-amino-2-cyanonicotinate a cornerstone in libraries designed for high-throughput screening (HTS) to identify lead compounds for therapeutic intervention.

The chemical stability and reactivity profile of Ethyl 5-amino-2-cyanonicotinate are critical factors in its application within pharmaceutical synthesis. Research has demonstrated that this compound can be stored under controlled conditions to maintain its integrity, ensuring reliable performance in downstream processes. Furthermore, advances in green chemistry principles have encouraged the development of sustainable synthetic routes that minimize waste and hazardous byproducts. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The analytical characterization of Ethyl 5-amino-2-cyanonicotinate is another area where recent developments have made significant strides. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into the compound's molecular structure and purity. These analytical techniques are essential for confirming the identity and quality of Ethyl 5-amino-2-cyanonicotinate before it is used in further research or commercial applications.

The future prospects for Ethyl 5-amino-2-cyanonicotinate are vast, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 5-amino-2-cyanonicotinate will remain at the forefront of chemical biology research, driving advancements in drug discovery and development.